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Compound of Interest

Compound Name: Methyl copalate

Cat. No.: B091763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and

spectroscopic characteristics of methyl copalate. The information is presented to be a

valuable resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug development.

Quantitative Physical and Chemical Properties
The following table summarizes the key quantitative physical and chemical properties of

methyl copalate.

Property Value Source

Molecular Weight 318.5 g/mol [1][2]

Exact Mass 318.25588 Da [1][2]

Molecular Formula C₂₁H₃₄O₂ [1][2]

InChI Key
KYTKOCVFNCZSSC-

PSLIWGKLSA-N
[1]
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The determination of the physical and structural properties of methyl copalate relies on a

combination of chromatographic and spectroscopic techniques.

2.1. Isolation and Purification

The initial step in characterizing methyl copalate involves its isolation and purification from

natural sources, typically plant oleoresins. A general workflow for this process is outlined below.

Figure 1: Experimental workflow for the isolation and purification of methyl copalate.

Solvent Extraction: This is a primary method for isolating methyl copalate from plant

oleoresins. The choice of solvent is critical and is based on the polarity of methyl copalate.

Non-polar solvents like hexane and polar solvents like ethanol are commonly used. The

process typically involves macerating the plant material in the chosen solvent, followed by

filtration and solvent evaporation to yield a concentrated extract.[1]

Chromatographic Separation: Following extraction, chromatographic techniques are

essential for purifying methyl copalate from the complex mixture of phytochemicals.[1]

Column Chromatography: Utilizes a stationary phase, such as silica gel, and a mobile

phase, like a hexane-ether mixture, to separate compounds based on their adsorption

characteristics.[1]

Preparative High-Performance Liquid Chromatography (HPLC): A highly efficient method

for purifying methyl copalate. A common approach is reverse-phase HPLC using a C18

column with a mobile phase such as an acetonitrile/water mixture.[1]

Crystallization: This is a final purification step. The purified methyl copalate is dissolved in a

suitable solvent at an elevated temperature and allowed to cool slowly, inducing

crystallization. This process excludes impurities, resulting in a highly pure crystalline solid.[1]

2.2. Structural Elucidation

The structural elucidation of methyl copalate is primarily achieved through a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Figure 2: Logical workflow for the spectroscopic analysis of methyl copalate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for determining

the detailed structure of organic molecules like methyl copalate.[1]

¹H NMR Spectroscopy: Provides information about the chemical environment of hydrogen

atoms. Key signals for methyl copalate include those for the methyl ester protons (singlet

around δ 3.6-3.7 ppm), olefinic protons of the exocyclic methylene and the side chain

double bond (δ 4.5-5.7 ppm), and multiple methyl groups (singlets and doublets between δ

0.7 and 1.2 ppm).[1]

¹³C NMR Spectroscopy: Provides a signal for each unique carbon atom. For methyl
copalate, 21 distinct signals are expected. A key signal is the carbonyl carbon of the

methyl ester group, which resonates downfield around δ 167-174 ppm.[1]

2D NMR Experiments (COSY, HSQC): These experiments are crucial for assembling the

complete molecular structure by establishing correlations between protons (COSY) and

between protons and their directly attached carbons (HSQC).[1]

Mass Spectrometry (MS): MS provides information about the molecular weight and

elemental formula of a compound.[1]

High-Resolution Mass Spectrometry (HRMS): This technique is used to determine the

exact mass of a molecule with high precision. For methyl copalate (C₂₁H₃₄O₂), the

calculated exact mass is 318.25588 Da. Experimental data confirms a molecular ion peak

at an m/z of 318.2559, which is consistent with the expected molecular formula.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates

components of a mixture before mass analysis and can be used to assess the purity of an

isolated sample of methyl copalate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Physical
Characteristics of Methyl Copalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091763#physical-characteristics-of-methyl-copalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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